N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C16H12F3N5O2/c17-10-1-4-12(5-2-10)26-9-16(25)20-8-15-21-22-23-24(15)11-3-6-13(18)14(19)7-11/h1-7H,8-9H2,(H,20,25)
• InChI Key: MZIIUHAUHVITBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NCC2=NN=NN2C3=CC(=C(C=C3)F)F)F
• Molecular Formula: C16H12F3N5O2
• Molecular Weight: 363.29 g/mol

Description

N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(4-fluorophenoxy)acetamide, also known as DFTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. DFTA belongs to the class of tetrazole-based compounds, which have been extensively studied for their biological activity.

Scientific Research Applications

Synthesis and Characterization

Chemical synthesis and characterization form the core of research into compounds similar to N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(4-fluorophenoxy)acetamide. For example, the study of energetic properties of certain tetrazolyl-derived compounds demonstrates the interest in developing novel materials with potential applications in explosives or propellants. These studies involve detailed synthetic routes, characterization of physical and chemical properties, and evaluations of stability and sensitivity (Klapötke et al., 2015).

Quantum Mechanical Studies and Ligand-Protein Interactions

Research into benzothiazolinone acetamide analogs, for instance, encompasses quantum mechanical studies and ligand-protein interactions, indicating the role of similar compounds in molecular docking and pharmacological investigations. These studies contribute to the understanding of how such molecules interact at the atomic and molecular levels, potentially leading to novel therapeutic agents or materials with unique properties (Mary et al., 2020).

Photovoltaic Efficiency and Non-linear Optical Activity

Compounds with structures related to this compound are being explored for their potential applications in photovoltaic cells and as materials with non-linear optical (NLO) activity. These applications highlight the interest in utilizing unique chemical structures for energy conversion and the development of new materials for optical technologies (Mary et al., 2020).

Electrochemical Properties and Applications

Studies on tetrasubstituted tetraphenylethenes and related compounds reveal insights into electrochemical properties and their potential applications in electronic devices. This area of research is crucial for the development of novel materials that can be used in organic electronics, including organic light-emitting diodes (OLEDs) and solar cells (Schreivogel et al., 2006).

Antioxidant Activity

The exploration of coordination complexes constructed from pyrazole-acetamide derivatives and their antioxidant activity demonstrates the multifaceted applications of compounds with similar structures. These studies not only contribute to the field of medicinal chemistry but also offer insights into the design of molecules with potential health benefits (Chkirate et al., 2019).